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Compound of Interest

Compound Name: 3,1-Benzoxazepine

Cat. No.: B080300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-pot

synthesis of tricyclic benzoxazepine derivatives. The method highlighted is a sustainable,

enzyme-catalyzed cascade reaction that offers high atom economy and simplified purification

steps.

Introduction
Tricyclic benzoxazepines are significant pharmacophores in drug discovery, forming the core

structure of various biologically active molecules.[1] Traditional multi-step syntheses of these

compounds can be time-consuming and generate considerable waste. The one-pot synthesis

protocol detailed herein utilizes a heterogeneous biochemo-multienzyme cascade reaction,

offering a greener and more efficient alternative for generating libraries of these valuable

compounds.[1][2][3] This method employs an immobilized multienzyme system, combining

lipase M and tyrosinase, to catalyze the synthesis in a single pot under mild conditions.[1][2][3]

Data Presentation
The following table summarizes the yields for the one-pot synthesis of various tricyclic 1,5-

benzoxazepine derivatives. The reaction involves the coupling of a phenolic compound with

different β-amino acid derivatives, catalyzed by an immobilized lipase M and tyrosinase system

(NOL/LT).[1]
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Entry
β-Amino
Acid
Derivative

Product(s)
Reaction
Time (h)

Conversion
(%)

Yield (%)

1 6f 18f [17f] 48 78 65[4]

2 6g 22f [21f] 48 75 60[5]

Table 1: Synthesis of Tricyclic 1,5-Benzoxazepine Derivatives. Yields are based on the

recovered product. The yield of the bicyclic side-product is indicated in brackets.[1]

Experimental Protocols
This section details the protocols for the preparation of the catalyst and the one-pot synthesis

of tricyclic benzoxazepine derivatives.

Preparation of the Immobilized Multienzyme Catalyst
(NOL/LT)
The catalyst consists of lipase M from Mucor javanicus and tyrosinase from Agaricus bisporus

immobilized on lignin nanoparticles (NOL).

Preparation of NOL/CH Intermediate: Chitosan (CH) is added dropwise to a suspension of

NOL in Milli-Q water. The mixture is stirred slowly for 2 hours at 25 °C.

Enzyme Immobilization: The resulting NOL/CH intermediate is treated with a solution of

Concanavalin A (Con A) in a phosphate buffer solution (PBS, 0.1 M, pH 7.0).

Subsequently, lipase M (40 U; 3.0 mg mL⁻¹) and tyrosinase (40 U; 1.0 mg mL⁻¹) are added

to the mixture to yield the final NOL/LT catalyst.[1]

One-Pot Synthesis of Tricyclic 1,5-Benzoxazepine
Derivatives
This protocol describes the general procedure for the synthesis of compounds 18f and 22f.
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Reaction Setup: In a reaction vessel, combine the starting phenolic compound (e.g.,

compound 1, 0.2 mmol) and the respective β-amino acid derivative (6f or 6g, 0.2 mmol).

Solvent and Buffer: Add 2-methyltetrahydrofuran (2-MeTHF) (5.0 mL) and a limited amount

of PBS buffer.

Catalyst Addition: Introduce a catalytic amount of the prepared NOL/LT catalyst.

Reaction Conditions: Place the vessel in an oil bath pre-heated to 45 °C. The reaction is

carried out under a dioxygen (O₂) atmosphere with gentle stirring for 48 hours.[1]

Work-up and Purification: Upon completion, the catalyst is removed by centrifugation. The

supernatant is collected, and the solvent is evaporated under reduced pressure. The crude

product is then purified by column chromatography to isolate the desired tricyclic

benzoxazepine derivative.

Visualizations
Experimental Workflow
The following diagram illustrates the one-pot synthesis process for tricyclic benzoxazepine

derivatives.
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One-pot synthesis workflow.

Proposed Signaling Pathway
Certain benzoxazepine derivatives have been shown to induce apoptosis in cancer cells. The

diagram below depicts a simplified signaling pathway for this process.
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Apoptosis induction by benzoxazepines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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